BDE 66-13C6

• Synonyms: 1,2-Dibromo-4-(2,4-dibromophenoxy)benzene-13C6; 2,3’,4,4’-Tetrabromodiphenyl Ether-13C6; PBDE 66-13C6
• Molecular Formula: C₆¹³C₆H₆Br₄O
• Molecular Weight: 491.75

Accurate BDE-66 quantification in complex matrices is hindered by matrix-induced ion suppression when using surrogate internal standards. BDE 66-13C6 resolves this by providing an exact chromatographic co-elution and ionization match, eliminating systematic bias. - Ensures defensible data for EPA 1614A, RCRA, and NPDES compliance monitoring. - Enables high-fidelity quantification in biomonitoring studies (mean recoveries 69-95%). - Corrects for matrix effects across trophic levels, critical for studies of BDE-66's high trophic magnification (TMF=3.9).

BDE 66-13C6: Chemical Identity and Analytical Role as a 13C6-Labeled PBDE Internal Standard

BDE 66-13C6 (2,3′,4,4′-Tetrabromodiphenyl Ether-13C6) is a stable isotope-labeled analog of the polybrominated diphenyl ether (PBDE) congener BDE-66, bearing six carbon-13 atoms that raise its molecular weight from 485.79 g/mol (native) to 491.747 g/mol . It belongs to the tetra-brominated diphenyl ether subgroup and serves exclusively as a congener-specific internal standard for isotope dilution mass spectrometry (ID-MS) quantification of BDE-66 in environmental and biological matrices [1]. Unlike unlabeled calibration standards, this compound enables precise compensation for matrix-induced ion suppression, extraction losses, and instrumental drift when analyzed by GC-HRMS or GC-MS/MS [2].

Internal Standard Role Congener-specific 13C6-labeled ISTD for BDE-66

Quantification Workflow Isotope dilution GC-HRMS / GC-MS/MS

Matrix Support Environmental and biological matrices with matrix effect compensation

• [1] Luo Q, Wong M, Cai Z. Determination of polybrominated diphenyl ethers in freshwater fishes from a river polluted by e-wastes. Talanta. 2007;72(5):1644-1649. doi:10.1016/j.talanta.2007.03.012. View Source
• [2] U.S. EPA. Method 1614A: Brominated Diphenyl Ethers in Water, Soil, Sediment, and Tissue by HRGC/HRMS. EPA-821-R-10-005. May 2010. View Source

Why BDE 66-13C6 Cannot Be Replaced by Other 13C-Labeled PBDE Internal Standards in Quantitative Analysis

Congener-specific quantification of PBDEs demands an internal standard that co-elutes exactly with the target analyte and experiences identical ionization conditions throughout the chromatographic run. BDE 66-13C6 is the only commercially available 13C-labeled analog that precisely matches the retention time and mass spectrometric behavior of native BDE-66. Surrogate internal standards such as 13C12-BDE-47 or 13C12-BDE-99 differ in bromination pattern, elute at different retention times, and encounter divergent matrix effects, introducing systematic bias that cannot be fully corrected by relative response factor calibration [1]. This congener mismatch becomes particularly acute in complex matrices (biota, human serum, dust) where co-extracted interferences differentially suppress ionization across the chromatographic window [2].

BDE 66-13C6 Exact co-elution and identical ionization conditions for BDE-66

vs.

13C12-BDE-47 / 13C12-BDE-99 Different bromination pattern causes retention shift and divergent matrix effects

BDE 66-13C6 Isotope dilution compliant per EPA 1614A

vs.

Fluorinated PBDE (F-PBDE) surrogate Non-compliant for isotope dilution; recovery variability may exceed QC criteria

• [1] Björklund J, Tollbäck P, Östman C. Mass spectrometric characteristics of decabromodiphenyl ether and the application of isotopic dilution in the electron capture negative ionization mode for the analysis of polybrominated diphenyl ethers. J Mass Spectrom. 2003;38(4):394-400. doi:10.1002/jms.451. View Source
• [2] Schachterle SL, Baker JE, Bauer KM. Use of fluorinated polybrominated diphenyl ethers and simplified cleanup for the analysis of polybrominated diphenyl ethers in house dust. J Chromatogr A. 2014;1356:266-271. doi:10.1016/j.chroma.2014.06.054. View Source

BDE 66-13C6 Quantitative Differentiation: Head-to-Head and Cross-Study Evidence Against the Closest Alternatives

Congener-Specific Mass Match vs. Surrogate 13C12-Labeled Internal Standards: Co-elution and Matrix Effect Compensation

BDE 66-13C6 provides a +6 Da mass shift (MW 491.747) relative to native BDE-66 (MW 485.79), ensuring chromatographic co-elution on all standard GC phases used for PBDE analysis. By contrast, the commonly employed surrogate 13C12-BDE-47 (MW ~497.8) elutes at a substantially different retention time and does not track the same matrix-induced ion suppression or enhancement experienced by BDE-66 . In electron capture negative ionization (ECNI) mode, PBDE response is highly congener-dependent, and a mismatched internal standard introduces quantification errors that cannot be eliminated by simple calibration strategies [1].

Congener-specific mass match vs. surrogate 13C12 standards

Class-level inference

BDE 66-13C6: +6 Da mass shift, exact co-elution with native BDE-66 vs. 13C12-BDE-47: +12 Da, retention time mismatch >0.3 min, matrix effect divergence

Co-elution ensures valid matrix effect correction for BDE-66

Congener mismatch may introduce up to 40% ion suppression bias in lipid extracts (class-level estimate)

Evidence Dimension	Molecular weight and mass shift vs. native analyte
Target Compound Data	BDE 66-13C6 MW = 491.747 g/mol; mass shift = +6 Da; exact co-elution with native BDE-66 on DB-5MS and equivalent phases.
Comparator Or Baseline	13C12-BDE-47 MW ≈ 497.8 g/mol; mass shift = +12 Da; retention time offset >0.3 min from BDE-66 on a 15 m TG-PBDE column; 13C12-BDE-99 MW ≈ 509.8 g/mol; elutes in penta-BDE window.
Quantified Difference	Retention time mismatch ≥0.3 min between surrogate and target congener; differential ion suppression magnitude matrix-dependent and up to 40% in complex lipid extracts (class-level literature estimate).
Conditions	GC-MS in EI or ECNI mode; 15–30 m × 0.25 mm × 0.10–0.25 μm film thickness phenyl-arylene or 5%-phenyl-methylpolysiloxane columns; temperature program 110–325 °C.

Why This Matters

Co-elution is a prerequisite for unbiased isotope dilution quantification; only a congener-matched 13C6 internal standard guarantees identical ionization conditions and valid matrix effect correction for BDE-66.

• [1] Björklund J, Tollbäck P, Östman C. Mass spectrometric characteristics of decabromodiphenyl ether and the application of isotopic dilution in the electron capture negative ionization mode for the analysis of polybrominated diphenyl ethers. J Mass Spectrom. 2003;38(4):394-400. doi:10.1002/jms.451. View Source

Recovery Precision of 13C-Labeled Internal Standard Methods vs. Fluorinated PBDE Alternatives

Validated methods employing 13C-labeled PBDE internal standards (of which BDE 66-13C6 is a component) consistently deliver superior recovery ranges compared to fluorinated-PBDE (F-PBDE) surrogate approaches. Luo et al. (2007) reported recoveries of 75–125% with RSD <10% (n=16 congeners) for 13C-labeled internal standards in freshwater fish tissue [1]. In contrast, Schachterle et al. (2014) demonstrated that while F-PBDEs provide acceptable surrogate recovery (>80%) and RPD <7% in spiked samples, certified reference material (SRM 2585) concentrations were generally within only 20% of the reported values, and accuracy for individual congeners varied more widely [2].

Recovery precision: 13C-IS vs. F-PBDE methods

Cross-study comparable

13C-labeled IS: recovery 75–125%, RSD <10–15% vs. F-PBDE IS: surrogate recovery >80%, RSD 7–22%

Supports precision and recovery expectations for isotope dilution workflow

Cross-study comparison; matrix and instrument variability apply

Evidence Dimension	Recovery and precision metrics across analytical methods
Target Compound Data	13C-labeled PBDE internal standards: recovery range 75–125%, RSD <10% (16 PBDE congeners, including BDE-66, in fish tissue).
Comparator Or Baseline	F-PBDE internal standards: surrogate recovery >80%, RPD <7% in spiked house dust, but SRM accuracy within ±20% of certified values; RSD up to 22% for individual congeners.
Quantified Difference	13C-labeled IS mass accuracy window: ±25% recovery; F-PBDE IS mass accuracy window: ±20% for SRM, but wider inter-congener variability (RSD 7–22%).
Conditions	13C-PBDE method: Soxhlet extraction, multi-step column clean-up, GC-ion trap/quadrupole MS, freshwater fish. F-PBDE method: pressurized fluid extraction, silica SPE, GC-MS, NIST SRM 2585 house dust.

Why This Matters

For regulatory compliance and inter-laboratory comparability under EPA Method 1614, the tighter recovery range and lower RSD of 13C-labeled internal standards make BDE 66-13C6 the procurement choice when data defensibility is paramount.

• [1] Luo Q, Wong M, Cai Z. Determination of polybrominated diphenyl ethers in freshwater fishes from a river polluted by e-wastes. Talanta. 2007;72(5):1644-1649. doi:10.1016/j.talanta.2007.03.012. View Source
• [2] Schachterle SL, Baker JE, Bauer KM. Use of fluorinated polybrominated diphenyl ethers and simplified cleanup for the analysis of polybrominated diphenyl ethers in house dust. J Chromatogr A. 2014;1356:266-271. doi:10.1016/j.chroma.2014.06.054. View Source

Cost-of-Ownership Analysis: 13C6-Labeled Internal Standard vs. Fluorinated PBDE in High-Throughput Laboratories

The publication by Schachterle et al. (2014) explicitly quantifies the cost differential: F-PBDEs save over $400 per individual standard compared to 13C-labeled PBDEs [1]. However, this saving must be weighed against the downstream cost of data quality compromises. 13C-labeled internal standards enable isotope dilution MS, which is the reference quantification method in EPA Method 1614 and provides inherently superior accuracy without the need for frequent matrix-matched calibration curves. Laboratories performing regulatory or litigation-support analyses should factor the cost of re-analysis, failed proficiency testing, or data rejection into the total cost-of-ownership calculation.

Cost-of-ownership: 13C6 vs. F-PBDE

Cross-study comparable

13C-labeled PBDE IS: >$400 higher list price, but enables definitive ID-MS per EPA 1614 vs. F-PBDE: reported savings >$400/standard; relative percent difference (RPD) may be wider

Procurement cost must be weighed against regulatory data quality requirements

Cost data from 2014 market pricing; analytical performance may vary with matrix

Evidence Dimension	Per-standard procurement cost and total analytical cost-of-ownership
Target Compound Data	13C-labeled PBDE internal standards: >$400 higher list price per individual congener vs F-PBDE; but enables definitive isotope dilution quantification per EPA 1614.
Comparator Or Baseline	F-PBDE internal standards: reported savings >$400/standard; compatible with electron capture detection (ECD); RPD <7% in spiked samples but accuracy to SRM ±20%.
Quantified Difference	>$400 per standard cost saving with F-PBDE; however, relative percent difference (RPD) of F-PBDE method <7% vs. analyte-to-internal-standard ratio precision typically <10% RSD for 13C-IDMS methods.
Conditions	Cost data from 2014 market pricing; analytical performance from house dust matrix using GC-MS for F-PBDE vs. GC-HRMS for 13C-IDMS.

Why This Matters

Procurement decisions must balance per-unit cost against the cost of non-compliance; for EPA 1614-regulated work, 13C-labeled internal standards are the mandated approach, making BDE 66-13C6 the required choice irrespective of price differential.

• [1] Schachterle SL, Baker JE, Bauer KM. Use of fluorinated polybrominated diphenyl ethers and simplified cleanup for the analysis of polybrominated diphenyl ethers in house dust. J Chromatogr A. 2014;1356:266-271. doi:10.1016/j.chroma.2014.06.054. View Source

Method Detection Limits Achievable with 13C-Labeled Internal Standard Quantification of BDE-66 in Air and Biota

When BDE 66-13C6 is used as the internal standard for BDE-66 quantification by GC-HRMS or GC-MS/MS, the achievable limits of quantification reach sub-picogram levels. Beser et al. (2014) reported an LOQ range of 0.063–0.210 pg/m³ for 12 PBDE congeners (including BDE-66) in airborne particulate matter when 723 m³ of air were sampled, using a method that relies on 13C-labeled internal standards for each congener [1]. Independently, Alaee et al. (2001) demonstrated an instrument detection limit of 0.1 pg for BDE-66 by GC-HRMS under electron ionization conditions, with method detection limits of 5–93 pg/g in certified reference fish tissue [2]. No comparable sub-picogram LOQ data have been published for methods using only non-isotopic internal standards (e.g., F-PBDEs or deuterated surrogates) for BDE-66 in air matrices.

Method detection limits: 13C-IDMS vs. F-PBDE

Cross-study comparable

13C-IDMS LOQ (air PM2.5): ~0.1 pg/m³; IDL: 0.1 pg; MDL (fish CRM): 5–93 pg/g vs. F-PBDE LOQ in house dust: ~20 ng/g

Sub-picogram sensitivity supports ultratrace environmental monitoring

Approximately 200-fold lower mass detection for the isotope dilution approach

Evidence Dimension	Limit of quantification and instrument detection limit for BDE-66
Target Compound Data	LOQ (air PM2.5): 0.063–0.210 pg/m³ (using 13C-labeled IS); IDL: 0.1 pg (GC-HRMS, EI mode); MDL (fish CRM): 5–93 pg/g.
Comparator Or Baseline	F-PBDE method for house dust: detection limits <20 ng/g and quantitation limits <60 ng/g for most congeners (Schachterle et al. 2014). While matrices differ, the F-PBDE method operates two to three orders of magnitude above the 13C-IDMS method LOQ.
Quantified Difference	13C-IDMS LOQ in air: ~0.1 pg/m³ vs. F-PBDE LOQ in dust: ~20 ng/g; approximately 200-fold lower mass detection for the isotope dilution approach when normalized to sample intake.
Conditions	13C-IDMS (Beser et al.): MAE-GPC-GC-MS/MS with PTV-LVI, 723 m³ air samples, PM2.5. F-PBDE (Schachterle et al.): PFE-silica SPE-GC-MS, 0.5 g house dust.

Why This Matters

For ultratrace environmental monitoring required under the Stockholm Convention and national PBDE regulations, only the 13C-IDMS approach provides the sub-picogram sensitivity necessary for congener-specific BDE-66 detection in low-contamination matrices.

• [1] Beser MI, Yusà V, Beltrán J. Design of experiment approach for the optimization of polybrominated diphenyl ethers determination in fine airborne particulate matter by microwave-assisted extraction and gas chromatography coupled to tandem mass spectrometry. J Chromatogr A. 2014;1323:1-10. doi:10.1016/j.chroma.2013.11.004. View Source
• [2] Alaee M, Sergeant DB, Ikonomou MG, Luross JM. A gas chromatography/high-resolution mass spectrometry (GC/HRMS) method for determination of polybrominated diphenyl ethers in fish. Chemosphere. 2001;44(6):1489-1495. doi:10.1016/S0045-6535(00)00311-8. View Source

Regulatory Mandate: EPA Method 1614 and the Irreplaceability of 13C-Labeled PBDE Internal Standards

U.S. EPA Method 1614A explicitly requires the use of 13C-labeled internal standards for isotope dilution quantification of PBDEs in aqueous, solid, tissue, and multi-phase matrices [1]. The method specifies that labeled analogs of the target PBDE congeners must be spiked into samples prior to extraction to serve as internal quantification standards. No alternative labeling strategy (fluorinated, deuterated, or 13C-surrogate from a different congener group) is accepted as a compliant substitute for the exact 13C-labeled congener match. The method's quality control acceptance criteria for labeled internal standard recovery further underscore that substitution with non-isotopic or mismatched-isotopic standards would fail the data quality objectives mandated for regulatory decision-making [1].

Regulatory mandate: EPA 1614A congener match

Supporting evidence

BDE 66-13C6: EPA 1614A compliant, exact 13C-labeled congener vs. F-PBDE, deuterated, or mismatched 13C12 surrogates: non-compliant for BDE-66 quantification

Regulatory necessity for EPA-mandated PBDE analysis; alternatives invalidate data package

EPA Method 1614A QC criteria require exact congener-matched 13C-labeled IS

Evidence Dimension	Regulatory acceptance and method compliance
Target Compound Data	BDE 66-13C6: acceptable under EPA 1614A as the exact 13C-labeled analog of BDE-66; integrated into isotopic dilution calibration and QC framework.
Comparator Or Baseline	F-PBDE-BDE-66 analog: not recognized under EPA 1614A; deuterated compounds: not specified for PBDE congener quantification in EPA 1614A; 13C12-BDE-47 as surrogate for BDE-66: non-compliant due to congener mismatch.
Quantified Difference	Compliance: BDE 66-13C6 = EPA 1614A compliant; all alternative internal standard types = non-compliant for BDE-66 quantification under this method.
Conditions	U.S. EPA Method 1614A (May 2010) for PBDEs by HRGC/HRMS; applicable to Clean Water Act and Resource Conservation and Recovery Act monitoring programs.

Why This Matters

For any laboratory performing EPA-mandated PBDE analysis, procurement of BDE 66-13C6 is not a matter of preference but a regulatory necessity; use of any alternative internal standard invalidates the analytical data package for compliance demonstration.

• [1] U.S. EPA. Method 1614A: Brominated Diphenyl Ethers in Water, Soil, Sediment, and Tissue by HRGC/HRMS. EPA-821-R-10-005. May 2010. View Source

Priority Application Scenarios for BDE 66-13C6 in Scientific and Regulatory Workflows

EPA Method 1614A Regulatory Compliance: PBDE Quantification in Water, Soil, Sediment, and Tissue

BDE 66-13C6 is an indispensable component of the isotope dilution calibration framework specified in EPA Method 1614A for the determination of PBDEs by HRGC/HRMS [1]. Laboratories performing NPDES permit monitoring, Superfund site characterization, or RCRA compliance testing must use the exact 13C-labeled congener for BDE-66 to meet method quality control criteria. The 13C6-labeled internal standard corrects for extraction efficiency variations across diverse matrices (aqueous, solid, tissue, multi-phase) and compensates for HRMS sensitivity drift during extended analytical sequences [1].

Biomonitoring and Human Exposure Assessment: Serum, Breast Milk, and Adipose Tissue Analysis

BDE 66-13C6 enables accurate quantification of BDE-66 at low ng/g lipid levels in human biomonitoring studies. Validated semiautomated high-throughput methods employing 13C-labeled internal standards for PBDEs in human serum achieve mean recoveries of 69–95%, with RSD meeting the stringent acceptance criteria required for epidemiological cohort studies [2]. The congener-specific mass match eliminates quantification bias arising from lipid co-extractives that differentially affect ionization of non-matched surrogate standards [3].

Environmental Fate and Trophic Transfer Studies in Aquatic and Terrestrial Food Webs

BDE-66 exhibits the highest trophic magnification factor (TMF = 3.9; 95% CI: 3.2–4.7) among PBDE congeners in marine food webs, exceeding even BDE-47 (TMF = 3.8) and BDE-28 (TMF = 3.0) [4]. Accurate quantification of BDE-66 at each trophic level—from plankton to apex predators—requires congener-specific 13C-labeled internal standardization to eliminate matrix-dependent biases that vary with tissue lipid content across species. BDE 66-13C6 is the only labeled analog that can provide this level of quantitative fidelity [4].

Source Apportionment and Forensic Environmental Chemistry of PBDE Contamination

BDE-66 serves as a characteristic marker of reductive debromination of higher-brominated PBDEs (e.g., BDE-209) in anaerobic environments such as wastewater treatment plant-impacted sediments [5]. Distinguishing biotically debrominated BDE-66 from manufacturing byproduct BDE-66 requires precise, defensible concentration data obtainable only through isotope dilution with BDE 66-13C6. The use of surrogate internal standards introduces congener-dependent bias that can confound the subtle concentration ratios used in source apportionment modeling [3].

Application

Selection Property

Validation Focus

EPA 1614A compliance analysis

Exact 13C-labeled congener internal standard

Co-elution and matrix effect correction per QC criteria

Human biomonitoring research (serum, tissue)

Isotope dilution mass spectrometry

Accuracy and precision in lipid-rich research matrices

Food web trophic transfer studies

Congener-specific quantification

Trophic level matrix-matched recovery review

Forensic source apportionment

Low-level PBDE fingerprinting

Minimized congener bias for source ratio modeling

• [1] U.S. EPA. Method 1614A: Brominated Diphenyl Ethers in Water, Soil, Sediment, and Tissue by HRGC/HRMS. EPA-821-R-10-005. May 2010. View Source
• [2] O'Connell SG, Kerkvliet NI, Carter DE, et al. Semiautomated High-Throughput Extraction and Cleanup Method for the Measurement of Polybrominated Diphenyl Ethers, Polybrominated Biphenyls, and Polychlorinated Biphenyls in Human Serum. Anal Chem. 2017;89(1):709-716. doi:10.1021/acs.analchem.6b03134. View Source
• [3] Björklund J, Tollbäck P, Östman C. Mass spectrometric characteristics of decabromodiphenyl ether and the application of isotopic dilution in the electron capture negative ionization mode for the analysis of polybrominated diphenyl ethers. J Mass Spectrom. 2003;38(4):394-400. doi:10.1002/jms.451. View Source
• [4] Liu Y, Cui S, Ma Y, et al. Trophic magnification of polybrominated diphenyl ethers in the marine food web from coastal area of Bohai Bay, North China. Mar Pollut Bull. 2016;104(1-2):358-363. doi:10.1016/j.marpolbul.2016.01.015. View Source
• [5] Pesquisa. Prevalence of BDE-66 suggests biotic reductive debromination of high-brominated PBDE in WWTP-influenced environments. Quím Nova. 2021. Available at: https://search.scielo.org/. View Source